Cas no 132605-96-0 ((R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid)
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid is a chiral N-Boc-protected amino acid derivative, commonly utilized as a key intermediate in peptide synthesis and pharmaceutical research. Its tert-butoxycarbonyl (Boc) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The (R)-configuration ensures stereochemical integrity in asymmetric synthesis, while the branched alkyl chain enhances lipophilicity, making it valuable for modifying peptide properties. This compound is particularly useful in the preparation of bioactive molecules, offering high purity and stability under standard handling conditions. Its structural features facilitate efficient coupling in solid-phase peptide synthesis (SPPS) and other organic transformations.
132605-96-0 structure
Product Name:(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid
CAS No:132605-96-0
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD07372887
CID:1006896
PubChem ID:10562327
Update Time:2025-10-19
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid
- BOC-(R)-2-(AMINOMETHYL)-4-METHYLPENTANOIC ACID
- Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-, (2R)-
- (2R)-4-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
- (Tert-Butoxy)Carbonyl (R)-2-(Aminomethyl)-4-methylpentanoic acid
- AK109019
- 5991AA
- AB35739
- FCH1620052
- AX8232053
- V7897
- ST24035223
- (R)-2-[(N-Boc-amino)methyl]-4-methylpentanoic acid
- (2R)-2-[(tert-butoxycarbonylamino)methyl]-4-methyl-va
- MFCD07372887
- DTXSID20441799
- AS-73723
- DB-344078
- SCHEMBL16798226
- DS-018881
- A888277
- CS-0196681
- (2R)-2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}-4-METHYLPENTANOIC ACID
- (2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylpentanoic acid
- (R)-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoicacid
- Pentanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-, (2R)-
- 132605-96-0
- AKOS015950223
- (R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid
-
- MDL： MFCD07372887
- Inchi： 1S/C12H23NO4/c1-8(2)6-9(10(14)15)7-13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m1/s1
- InChI Key： WWKOREWJYZNXDX-SECBINFHSA-N
- SMILES： O(C(NC[C@H](C(=O)O)CC(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 245.16300
- Monoisotopic Mass: 245.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.6
Experimental Properties
- PSA: 79.12000
- LogP: 2.46240
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG625-50mg |
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid |
132605-96-0 | 97% | 50mg |
1111.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG625-200mg |
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid |
132605-96-0 | 97% | 200mg |
2779.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R62160-100mg |
(R)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoicacid |
132605-96-0 | 100mg |
¥1936.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R62160-250mg |
(R)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoicacid |
132605-96-0 | 250mg |
¥3706.0 | 2021-09-08 | ||
| abcr | AB390198-250 mg |
Boc-(R)-2-(aminomethyl)-4-methylpentanoic acid; . |
132605-96-0 | 250MG |
€455.70 | 2022-06-10 | ||
| Chemenu | CM182942-1g |
(R)-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid |
132605-96-0 | 97% | 1g |
$926 | 2024-08-02 | |
| eNovation Chemicals LLC | D951661-100mg |
Pentanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-, (2R)- |
132605-96-0 | 97% | 100mg |
$240 | 2024-06-08 | |
| Chemenu | CM182942-1g |
(R)-2-(((tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid |
132605-96-0 | 97% | 1g |
$926 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG625-100mg |
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid |
132605-96-0 | 97% | 100mg |
2029CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG625-250mg |
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid |
132605-96-0 | 97% | 250mg |
4442CNY | 2021-05-08 |
(R)-2-(((Tert-butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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